diethyl 4-(2-thienyl)-1-(2-thienylmethyl)-1,4-dihydro-3,5-pyridinedicarboxylate

• IUPAC Name: diethyl 4-thiophen-2-yl-1-(thiophen-2-ylmethyl)-4H-pyridine-3,5-dicarboxylate
• InChI: InChI=1S/C20H21NO4S2/c1-3-24-19(22)15-12-21(11-14-7-5-9-26-14)13-16(20(23)25-4-2)18(15)17-8-6-10-27-17/h5-10,12-13,18H,3-4,11H2,1-2H3
• InChI Key: IIOCGHLEOZSZTP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN(C=C(C1C2=CC=CS2)C(=O)OCC)CC3=CC=CS3
• Molecular Formula: C20H21NO4S2
• Molecular Weight: 403.5 g/mol

Description

Diethyl 4-(2-thienyl)-1-(2-thienylmethyl)-1,4-dihydro-3,5-pyridinedicarboxylate, also known as TTA-2, is a chemical compound that has been widely studied for its potential applications in scientific research. TTA-2 is a member of the pyridine-carboxylic acid ester family and is known for its ability to modulate the activity of certain ion channels in the brain. In

Scientific Research Applications

Diethyl 4-(2-thienyl)-1-(2-thienylmethyl)-1,4-dihydro-3,5-pyridinedicarboxylate has been shown to have a wide range of potential applications in scientific research. One of the most promising areas of research for diethyl 4-(2-thienyl)-1-(2-thienylmethyl)-1,4-dihydro-3,5-pyridinedicarboxylate is in the study of ion channels in the brain. diethyl 4-(2-thienyl)-1-(2-thienylmethyl)-1,4-dihydro-3,5-pyridinedicarboxylate has been shown to modulate the activity of certain ion channels, including the N-methyl-D-aspartate (NMDA) receptor and the transient receptor potential (TRP) channel. These ion channels play important roles in neuronal signaling and have been implicated in a number of neurological disorders, including Alzheimer's disease, Parkinson's disease, and epilepsy.

Mechanism of Action

The mechanism of action of diethyl 4-(2-thienyl)-1-(2-thienylmethyl)-1,4-dihydro-3,5-pyridinedicarboxylate is not fully understood, but it is believed to involve the modulation of ion channel activity. diethyl 4-(2-thienyl)-1-(2-thienylmethyl)-1,4-dihydro-3,5-pyridinedicarboxylate has been shown to bind to the NMDA receptor and the TRP channel, leading to changes in their activity. These changes in ion channel activity can have downstream effects on neuronal signaling and may contribute to the observed biochemical and physiological effects of diethyl 4-(2-thienyl)-1-(2-thienylmethyl)-1,4-dihydro-3,5-pyridinedicarboxylate.
Biochemical and Physiological Effects:
diethyl 4-(2-thienyl)-1-(2-thienylmethyl)-1,4-dihydro-3,5-pyridinedicarboxylate has been shown to have a number of biochemical and physiological effects in both in vitro and in vivo studies. In vitro studies have shown that diethyl 4-(2-thienyl)-1-(2-thienylmethyl)-1,4-dihydro-3,5-pyridinedicarboxylate can modulate the activity of the NMDA receptor and the TRP channel, leading to changes in calcium signaling and neuronal excitability. In vivo studies have shown that diethyl 4-(2-thienyl)-1-(2-thienylmethyl)-1,4-dihydro-3,5-pyridinedicarboxylate can improve cognitive function and memory in animal models of Alzheimer's disease and can reduce seizure activity in animal models of epilepsy.

Advantages and Limitations for Lab Experiments

One of the main advantages of diethyl 4-(2-thienyl)-1-(2-thienylmethyl)-1,4-dihydro-3,5-pyridinedicarboxylate for lab experiments is its ability to modulate the activity of specific ion channels, making it a valuable tool for studying the role of these channels in neuronal signaling. However, diethyl 4-(2-thienyl)-1-(2-thienylmethyl)-1,4-dihydro-3,5-pyridinedicarboxylate is also a relatively new compound, and its effects on other systems and pathways are not yet fully understood. Additionally, diethyl 4-(2-thienyl)-1-(2-thienylmethyl)-1,4-dihydro-3,5-pyridinedicarboxylate has not been extensively tested in humans, and its safety and efficacy in humans are not yet known.

Future Directions

There are a number of future directions for research on diethyl 4-(2-thienyl)-1-(2-thienylmethyl)-1,4-dihydro-3,5-pyridinedicarboxylate. One area of research is the development of more specific modulators of ion channel activity, which could lead to the development of more targeted therapies for neurological disorders. Another area of research is the study of the long-term effects of diethyl 4-(2-thienyl)-1-(2-thienylmethyl)-1,4-dihydro-3,5-pyridinedicarboxylate on neuronal signaling and brain function. Finally, there is a need for more extensive testing of diethyl 4-(2-thienyl)-1-(2-thienylmethyl)-1,4-dihydro-3,5-pyridinedicarboxylate in humans to determine its safety and efficacy as a potential therapeutic agent.

Synthesis Methods

The synthesis of diethyl 4-(2-thienyl)-1-(2-thienylmethyl)-1,4-dihydro-3,5-pyridinedicarboxylate involves a multi-step process that begins with the reaction of 2-thiophenemethanol with diethyl malonate to form the corresponding diester. This intermediate is then reacted with 2-thiophenecarboxaldehyde to produce the final product, diethyl 4-(2-thienyl)-1-(2-thienylmethyl)-1,4-dihydro-3,5-pyridinedicarboxylate. The synthesis of diethyl 4-(2-thienyl)-1-(2-thienylmethyl)-1,4-dihydro-3,5-pyridinedicarboxylate has been well-established in the literature and has been used to produce large quantities of the compound for scientific research purposes.